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Compound of Interest

Compound Name: Isosorbide-13C6 2-Nitrate

CAS No.: 1391051-97-0

Cat. No.: B602657 Get Quote

Executive Summary
Isosorbide Dinitrate (ISDN) is a vasodilator used in the management of angina pectoris and

congestive heart failure. ISDN undergoes extensive first-pass metabolism to form two

pharmacologically active metabolites: Isosorbide-2-Mononitrate (IS-2-MN) and Isosorbide-5-

Mononitrate (IS-5-MN).

Regulatory bodies (FDA, EMA) require the quantification of both the parent drug and its active

metabolites in bioequivalence studies to demonstrate therapeutic equivalence. Isosorbide-
13C6 2-Nitrate is the gold-standard internal standard for the precise quantification of IS-2-MN.

Unlike deuterated analogs (

H), the

C-labeled standard eliminates deuterium isotope effects—such as retention time shifts and
hydrogen/deuterium exchange—ensuring identical chromatographic behavior to the analyte
and robust correction for matrix effects in LC-MS/MS analysis.
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Property
Analyte: Isosorbide-2-
Mononitrate (IS-2-MN)

Internal Standard:
Isosorbide-13C6 2-Nitrate

CAS Number 16106-20-0 N/A (Labeled Analog)

Molecular Formula

Molecular Weight 191.14 g/mol 197.18 g/mol (+6 Da)

Structure
1,4:3,6-Dianhydro-D-glucitol 2-

nitrate

All 6 carbons in the isosorbide

ring are

C-labeled

Solubility
Soluble in Methanol,

Acetonitrile, Water
Same as analyte

Stability
Light sensitive (Protect from

light)
Light sensitive

Mechanism of Action & Metabolism
ISDN is rapidly denitrated by glutathione S-transferase. The 2-mononitrate metabolite

contributes significantly to the hemodynamic effect but has a shorter half-life (~2h) compared to

the 5-mononitrate (~5h).
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Figure 1: Metabolic pathway of Isosorbide Dinitrate showing the formation of the 2-Mononitrate

and 5-Mononitrate metabolites.
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The Necessity of 13C-Labeling
In LC-MS/MS, co-eluting matrix components (phospholipids, salts) can suppress or enhance

ionization.

Deuterated IS (

H): Often exhibits a slight retention time shift (

) due to the kinetic isotope effect. If the IS elutes slightly earlier than the analyte, it may not
experience the exact same matrix suppression at the exact moment of ionization.

Carbon-13 IS (

C): Possesses identical physicochemical properties and retention time to the analyte. It co-
elutes perfectly, ensuring that any matrix effect suppressing the analyte signal suppresses
the IS signal to the exact same degree. This provides a normalized ratio that is accurate
even in "dirty" samples.

Mass Spectrometry Strategy (Negative Mode Acetate
Adducts)
Nitrates are neutral molecules that ionize poorly in standard ESI+ mode (

). The most sensitive and stable method involves ESI Negative Mode using Ammonium Acetate
in the mobile phase to form acetate adducts

.

Detailed Experimental Protocol
Reagents & Materials

Reference Standards: Isosorbide-2-Mononitrate (>99%), Isosorbide-13C6 2-Nitrate (>98%

isotopic purity).

Matrix: Human Plasma (K2EDTA).[1]

Solvents: LC-MS grade Methanol, Acetonitrile, Ethyl Acetate.
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Additives: Ammonium Acetate (required for adduct formation).

Stock Solution Preparation
Analyte Stock: Dissolve 10 mg IS-2-MN in 10 mL Methanol (1.0 mg/mL).

IS Stock: Dissolve 1 mg Isosorbide-13C6 2-Nitrate in 10 mL Methanol (100 µg/mL).

Working IS Solution: Dilute IS Stock to 500 ng/mL in 50% Methanol/Water.

Sample Preparation (Liquid-Liquid Extraction)
LLE is preferred over protein precipitation to remove phospholipids and ensure high sensitivity.

Aliquot: Transfer 200 µL of plasma into a glass tube.

IS Addition: Add 50 µL of Working IS Solution (Isosorbide-13C6 2-Nitrate). Vortex 10s.

Extraction: Add 3 mL of Ethyl Acetate.

Agitation: Vortex for 5 minutes or shake on a reciprocating shaker for 10 min.

Centrifugation: Centrifuge at 4000 rpm for 10 min at 4°C.

Transfer: Transfer the organic supernatant (upper layer) to a clean glass tube.

Evaporation: Evaporate to dryness under a stream of nitrogen at 40°C.

Reconstitution: Reconstitute residue in 200 µL of Mobile Phase. Vortex and transfer to

autosampler vials.

LC-MS/MS Conditions
Chromatography (LC)

Instrument: UHPLC System (e.g., Agilent 1290 / Waters Acquity).

Column: Agilent Zorbax XDB-C18 (4.6 x 50 mm, 5 µm) or Phenomenex Kinetex C18.

Column Temp: 40°C.
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Flow Rate: 0.5 mL/min.

Mobile Phase: Isocratic elution.

Phase A: 2 mM Ammonium Acetate in Water.[1]

Phase B: Acetonitrile.

Ratio: 10% B / 90% A (Nitrates are polar; low organic retains them).

Run Time: ~4.0 minutes.

Mass Spectrometry (MS/MS)

Source: Electrospray Ionization (ESI) – Negative Mode.[2]

Scan Type: Multiple Reaction Monitoring (MRM).[3][1][2]

Adduct Target: Acetate Adduct

.

Compound
Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (V)

Dwell Time
(ms)

IS-2-MN 250.1 59.0 15 100

IS-13C6-2-MN 256.1 59.0 15 100

Note: While monitoring the acetate ion (m/z 59) is common, specificity relies heavily on

chromatographic separation. Ensure the IS and Analyte co-elute but are separated from IS-5-

MN (which has the same mass).

Workflow Diagram
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Figure 2: Step-by-step bioanalytical workflow for Isosorbide-2-Mononitrate quantification.

Bioequivalence Study Protocol
Study Design (FDA Guidance)

Design: Randomized, single-dose, two-treatment, two-period, crossover study.

Subjects: Healthy volunteers (n=24 to 36, determined by power analysis).

Washout: Minimum 7 days (IS-5-MN half-life is ~5h; 7 days > 5x half-life).
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Sampling Points: Pre-dose (0h), then 0.25, 0.5, 0.75, 1, 1.5, 2, 3, 4, 6, 8, 10, 12, 16, 24, 36

hours post-dose.

Acceptance Criteria
Bioequivalence is established if the 90% Confidence Interval (CI) of the geometric mean ratios

(Test/Reference) for the following parameters falls within 80.00% – 125.00%:

: Peak plasma concentration.

: Area under the curve to the last measurable concentration.

: Area under the curve extrapolated to infinity.

Note: FDA guidance specifically recommends submitting data for Parent (ISDN), IS-2-MN, and

IS-5-MN.

Method Validation Parameters (FDA/EMA)
Parameter Acceptance Criteria Self-Validating Check

Selectivity

No interfering peaks >20% of

LLOQ at analyte retention

time.

Inject blank plasma + IS.

Ensure no cross-talk from IS to

Analyte channel.

Linearity .
Calibration curve 1.0 – 500

ng/mL.

Accuracy & Precision ±15% (±20% at LLOQ).
Run QCs (Low, Mid, High) in

quintuplicate.

Matrix Effect
IS-normalized Matrix Factor

(MF) ~ 1.0.

Compare response in

extracted plasma vs. neat

solution. The

C IS should correct any

deviation.

Recovery Consistent across range.

Compare extracted samples to

post-extraction spiked

samples.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting & Best Practices
Isotopic Purity: Ensure the Isosorbide-13C6 2-Nitrate has an isotopic purity >99% to

prevent "contribution" to the unlabeled analyte channel (M+0), which would artificially

increase the calculated concentration of the analyte in blank/low-level samples.

Isomer Separation: IS-2-MN and IS-5-MN are structural isomers with identical molecular

weights. They must be chromatographically separated.

Check: Inject a mix of 2-MN and 5-MN. If they co-elute, adjust the mobile phase ratio or

column temperature. The 13C6-IS will co-elute with 2-MN, not 5-MN.

Adduct Stability: The acetate adduct is thermally labile. Avoid excessive source temperatures

(>500°C) which might fragment the adduct before it enters the quadrupole.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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